Cas no 851804-21-2 (1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851804-21-2
• MF: C₁₉H₁₅ClN₂O₂S
• MW: 370.852602243423
• CID: 6354076
• PubChem ID: 5190413
• Update Time: 2025-06-09

1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 1-benzofuran-2-yl-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 1-(1-benzofuran-2-carbonyl)-2-{[(2-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• F0630-1102
• benzofuran-2-yl(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• AKOS024589078
• 851804-21-2

• Inchi： 1S/C19H15ClN2O2S/c20-15-7-3-1-6-14(15)12-25-19-21-9-10-22(19)18(23)17-11-13-5-2-4-8-16(13)24-17/h1-8,11H,9-10,12H2
• InChI Key： NSDHZTNCOBHJEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NCCN1C(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 370.0542766g/mol
• Monoisotopic Mass: 370.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Research Brief on 1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851804-21-2)

The compound 1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851804-21-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of this compound, which combines a benzofuran moiety with a dihydroimidazole core, linked via a carbonyl group. The presence of the 2-chlorophenylmethylsulfanyl substituent further enhances its bioactivity. Computational and experimental analyses suggest that this compound exhibits strong binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 851804-21-2 acts as a potent inhibitor of the NF-κB signaling pathway, a key regulator of inflammation and immune responses. The compound's mechanism of action involves the disruption of protein-protein interactions between NF-κB and its co-activators, leading to reduced expression of pro-inflammatory cytokines. These findings position 851804-21-2 as a promising candidate for the development of anti-inflammatory therapeutics.

Another significant advancement comes from a collaborative study between academic and industrial researchers, which explored the compound's potential in oncology. Preclinical models revealed that 851804-21-2 induces apoptosis in cancer cells by modulating the activity of Bcl-2 family proteins. The compound's selectivity for cancer cells over normal cells was particularly noteworthy, suggesting a favorable safety profile for future clinical development.

From a synthetic chemistry perspective, recent optimizations in the preparation of 851804-21-2 have improved yield and purity, making it more accessible for large-scale studies. A novel one-pot synthesis method, reported in Organic Letters (2024), reduces the number of steps and minimizes the use of hazardous reagents, aligning with green chemistry principles.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that 851804-21-2 has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Additionally, comprehensive toxicology studies are required to fully assess its safety profile.

In conclusion, 1-(1-benzofuran-2-carbonyl)-2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a versatile scaffold with significant potential in drug discovery. Its dual applications in inflammation and oncology, coupled with recent synthetic advancements, make it a compound of high interest for future research and development efforts.